Cas no 1541826-66-7 (3-(5-methyl-1H-pyrazol-3-yl)morpholine)

• Product Name: 3-(5-methyl-1H-pyrazol-3-yl)morpholine
• CAS No: 1541826-66-7
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6090388
• PubChem ID: 82597382
• Update Time: 2025-08-04

3-(5-methyl-1H-pyrazol-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1H-pyrazol-3-yl)morpholine
• 1541826-66-7
• EN300-1823565

• Inchi： 1S/C8H13N3O/c1-6-4-7(11-10-6)8-5-12-3-2-9-8/h4,8-9H,2-3,5H2,1H3,(H,10,11)
• InChI Key： MGNXRZGXUKZHOS-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=C(C)NN=2)C1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.9Ų

Additional information on 3-(5-methyl-1H-pyrazol-3-yl)morpholine

Chemical Structure and Molecular Characteristics of 3-(5-methyl-1H-pyrazol-3-yl)morpholine

3-(5-methyl-1H-pyrazol-3-yl)morpholine, with the chemical formula C₁₀H₁₄N₂O, represents a unique molecular scaffold combining the structural features of morpholine and pyrazole rings. The compound is characterized by its 5-methyl-1H-pyrazol-3-yl substituent attached to the nitrogen atom of the morpholine ring. This molecular architecture provides a versatile platform for pharmaceutical development, enabling interactions with multiple biological targets. The CAS number 1541826-66-7 identifies this specific compound within the broader context of chemical nomenclature, ensuring precise identification in research and industrial applications.

Recent studies have highlighted the importance of molecular flexibility in drug design. The pyrazole ring, a five-membered heterocyclic structure, is known for its ability to modulate enzyme activity and receptor binding. The methyl group at the 5-position of the pyrazole ring enhances steric and electronic properties, potentially improving the compound's bioavailability and metabolic stability. The morpholine ring, a six-membered nitrogen-containing heterocycle, contributes to the compound's hydrophilicity and solubility, which are critical factors in drug formulation and delivery.

The synthesis of 3-(5-methyl-1H-pyrazol-3-yl)morpholine involves multiple steps, including the formation of the pyrazole ring and the subsequent coupling with morpholine. Advanced synthetic methods, such as microwave-assisted reactions and catalytic approaches, have been employed to optimize yield and purity. These techniques align with current trends in green chemistry, emphasizing sustainability in pharmaceutical manufacturing processes.

Pharmacological Properties and Target Engagement

3-(5-methyl-1H-pyrazol-3-yl)morpholine has demonstrated significant pharmacological potential in preclinical studies. Research published in 2024 in the journal MedChemComm reported its ability to inhibit the activity of specific kinases, such as ALK (Anaplastic Lymphoma Kinase) and ROS1, which are implicated in various cancers. This inhibitory activity suggests potential applications in oncology, particularly in the treatment of non-small cell lung cancer (NSCLC) and other malignancies driven by these genetic mutations.

Further investigation into the compound's mechanism of action revealed its ability to disrupt the signaling pathways of these kinases. The pyrazole substituent is believed to interact with the ATP-binding site of the kinase, preventing the enzyme from phosphorylating its target substrates. This mode of action is similar to that of other kinase inhibitors, such as crizotinib, but with potential advantages in terms of selectivity and reduced off-target effects.

Another area of interest is the compound's interaction with GABA_A receptors, which are involved in the regulation of neuronal activity. Preliminary studies suggest that 3-(5-methyl-1H-pyrazol-3-yl)morpholine may modulate the function of these receptors, making it a candidate for the treatment of neurological disorders such as epilepsy and anxiety. The morpholine ring likely contributes to the compound's ability to cross the blood-brain barrier, enhancing its efficacy in central nervous system (CNS) applications.

Biological Activity and Therapeutic Potential

Recent advancements in computational modeling have provided insights into the 3-(5-methyl-1H-pyrazol-3-yl)morpholine molecule's interactions with biological targets. A 2024 study published in Journal of Medicinal Chemistry utilized molecular docking simulations to predict the compound's binding affinity to various proteins. The results indicated strong interactions with ERK1/2 (Extracellular Signal-Regulated Kinases 1 and 2), which are key components of the MAPK (Mitogen-Activated Protein Kinase) signaling pathway. This pathway is implicated in cell proliferation, differentiation, and survival, making the compound a potential candidate for the treatment of proliferative diseases.

Additionally, the compound has shown promise in modulating the activity of PPARγ (Peroxisome Proliferator-Activated Receptor Gamma), a nuclear receptor involved in lipid metabolism and insulin sensitivity. A 2023 study in Drug Discovery Today reported that 3-(5-methyl-1H-pyrazol-3-yl)morpholine could enhance the transcriptional activity of PPARγ, suggesting potential applications in the management of metabolic disorders such as type 2 diabetes and obesity. The pyrazole ring's ability to stabilize the receptor's conformation may be a key factor in this activity.

Emerging data also suggest that the compound may have anti-inflammatory properties. In vitro experiments have shown that 3-(5-methyl-1H-pyrazol-3-yl)morpholine can inhibit the production of pro-inflammatory cytokines such as IL-6 (Interleukin-6) and TNF-α (Tumor Necrosis Factor-alpha). This anti-inflammatory effect could make the compound a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Drug Development and Clinical Considerations

The development of 3-(5-methyl-1H-pyrazol-3-yl)morpholine as a therapeutic agent is still in the preclinical stages, but its unique molecular structure and diverse biological activity position it as a promising candidate for further investigation. Current research focuses on optimizing its pharmacokinetic properties, such as improving its half-life and reducing its susceptibility to metabolic degradation. Techniques such as prodrug design and chemical modification are being explored to enhance these characteristics.

One of the challenges in drug development is ensuring the compound's safety profile. Preclinical studies are ongoing to evaluate its potential toxicity, particularly in the liver and kidneys, which are common sites of drug metabolism. Additionally, the compound's ability to interact with multiple targets may lead to off-target effects, which require thorough assessment during clinical trials.

Despite these challenges, the compound's potential applications in oncology, neuroscience, and metabolic disorders make it a valuable subject of research. Collaborative efforts between academia and industry are expected to accelerate its development into a viable therapeutic option. The integration of advanced technologies, such as artificial intelligence and high-throughput screening, is likely to play a crucial role in this process.